4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine

• IUPAC Name: 4-(benzenesulfonyl)-N-(furan-2-ylmethyl)-2-thiophen-2-yl-1,3-oxazol-5-amine
• InChI: InChI=1S/C18H14N2O4S2/c21-26(22,14-7-2-1-3-8-14)18-17(19-12-13-6-4-10-23-13)24-16(20-18)15-9-5-11-25-15/h1-11,19H,12H2
• InChI Key: VHXVWYWHWHXJND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CS3)NCC4=CC=CO4
• Molecular Formula: C18H14N2O4S2
• Molecular Weight: 386.4 g/mol

Description

4-(Benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine is a heterocyclic compound featuring a 1,3-oxazole core substituted with a benzenesulfonyl group at position 4, a thiophen-2-yl group at position 2, and an N-[(furan-2-yl)methyl]amine moiety at position 3. Its synthesis likely involves cyclization and sulfonylation steps, similar to related oxazole derivatives .

Mechanism of Action

Target of Action

CBKinase1_009350, also known as 4-(benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine, is primarily targeted towards Aurora B kinase (ABK) . ABK is a serine/threonine kinase that plays a vital role in maintaining the genomic integrity of cells. It is instrumental in mitotic entry, chromosome condensation, spindle assembly, cytokinesis, and abscission.

Mode of Action

The compound acts by inhibiting the Aurora B kinase, thereby controlling cancer progression. The inhibition of this kinase disrupts the tumor cell proliferation and angiogenesis.

Biochemical Pathways

The inhibition of Aurora B kinase affects several intrinsic signaling pathways in leukemic cells that are central to cellular survival, proliferation, and retention in supportive microenvironments. These pathways are crucial in ensuring genetic integrity during the cell cycle to avoid aneuploidy, one of the underlying causes of malignancies.

Result of Action

The result of the action of CBKinase1_009350 is the control of cancer progression. By inhibiting Aurora B kinase, the compound disrupts the processes of mitotic entry, chromosome condensation, spindle assembly, cytokinesis, and abscission. This disruption leads to the prevention of tumor cell proliferation and angiogenesis.

Comparison with Similar Compounds

Structural Comparisons

The target compound belongs to a broader class of 1,3-oxazole derivatives. Key structural analogs include:

Compound Name	Core Structure	Substituents (R1, R2, R3)	Molecular Weight	Key References
4-(Benzenesulfonyl)-N-[(furan-2-yl)methyl]-2-(thiophen-2-yl)-1,3-oxazol-5-amine	Oxazole	R1=PhSO₂, R2=Thiophen-2-yl, R3=Furan-2-yl	~437.5 g/mol
4-(Benzenesulfonyl)-2-(4-methylphenyl)-N-[(pyridin-3-yl)methyl]-1,3-oxazol-5-amine	Oxazole	R1=PhSO₂, R2=4-MePh, R3=Pyridin-3-yl	405.47 g/mol
4-(4-Fluorobenzenesulfonyl)-N-benzyl-2-phenyl-1,3-oxazol-5-amine	Oxazole	R1=4-F-PhSO₂, R2=Ph, R3=Benzyl	408.45 g/mol
5-[(2-Chloro-4-fluorophenyl)methylsulfanyl]-N-(2-fluorophenyl)-1,3,4-thiadiazol-2-amine	Thiadiazole	R1=Cl-F-PhCH₂S, R2=2-F-Ph	~398.9 g/mol

Key Observations :

• Substituent Effects : Fluorine or chlorine atoms (e.g., 4-fluorobenzenesulfonyl in ) increase lipophilicity and metabolic stability. Thiophene and furan groups enhance π-π stacking interactions in target binding .

Physicochemical Properties

• Solubility: The benzenesulfonyl group improves water solubility compared to non-sulfonylated analogs (e.g., thiadiazoles in ).
• Polarity : Electron-withdrawing groups (e.g., sulfonyl) increase dipole moments, influencing crystallinity and melting points .